AbstractCopolymers of N-vinylpyrrolidone with N-vinylsalicylideneimine, as well as water-soluble polymer-metal complexes of vanadium(IV) based on them, were synthesized. The obtained compounds were characterized by UV-Vis, IR, 1H NMR, atomic emission spectroscopy, the composition of the copolymer and the content of vanadium in the synthesized polymer-metal complex were determined. The probable structure of polymer-metal complex was proposed based on analysis of the data on composition of the copolymer and polymer-metal complex. Investigation of kinetics of VO2+ release under conditions close to physiological showed that the under these conditions the release of vanadyl ions may cause a potential hypoglycemic effect of the resulting polymer-metal complex.

AbstractThe results of obtaining membrane electrodes based on thermally expanded graphite by thermolysis of pastes represented by graphite bisulfate, various binders, and solvents are reported. The microstructure and elemental composition of the electrodes were examined and their chemical purity was proven. The method of thermogravimetric analysis demonstrated the high thermal stability of the electrodes. The effectiveness of the use of membrane electrodes in the electrosynthesis of organic compounds is shown.

AbstractThe most commonly used fast-burning composites of various compositions are reviewed. The review is based on fast-burning systems, which mainly include the compositions for retardant and special pyrautomatic devices and initiation lines, as well as nanothermites. The problem of developing gas-free (low-gas) fast-burning pyrotechnic compositions on a nanothermite basis is considered.

AbstractThe processing of ash/slag wastes were studied, while a complete analysis of the bottom ash of the Luchegorsk thermal power plant in the Primorsky Territory was carried out, and a study was performed on the separation of rare earth elements by various methods. The ash was previously cleaned from unburned coal (underburnt) and iron oxides, the resulting product was processed with various methods. Isolation and separation of products was carried out in several stages. The acidity of the medium was determined, which corresponds to the quantitative precipitation of iron and aluminum matrix ions depending on the initial concentrations of the solutions. Silicon oxide of 97% purity with a high specific surface area was obtained, as well as a solid product with a content of rare earth elements more than 100 times higher than in the original ash samples. The content of rare earth elements in the final product is 74.5% of the content of these elements in the original material, and the product is also enriched with other trace elements such as zirconium, hafnium, and tungsten. When the ash is processed, solid waste remains, which can be further utilized to fabricate ceramic materials and membranes with high technical performance.

AbstractHierarchical VAPO-5 molecular sieves were prepared with different vanadium resources in the absence/presence of fluorine and characterized by XRD, SEM, N2 adsorption-desorption, and NH3-TPD. The catalytic performances of hierarchical VAPO-5 molecular sieves were evaluated using toluene oxidation as the probe reaction and the corresponding mechanism was further proposed. The sample D-AFI-2(F) synthesized in a fluorine system with NH4VO3 as metal sources show better catalytic performance than other samples in toluene oxidation, which is ascribed to the hierarchically porous structure and more acidic sites. The optimized condition of toluene oxidation was attained at the reaction temperature of 60°C, the reaction time of 5 h, the molar ratio of H2O2 to toluene 2 : 1, the mass ratio of acetonitrile to toluene 6 : 1, and the mass ratio of catalyst to toluene 10%. In this case, the toluene conversion was 21.0%, and the selectivity of benzaldehyde, benzyl alcohol, and cresol was 43.3, 11.4, and 26.2%, respectively.

Erratum

AbstractCyanuric acid is an organic intermediate widely used in organic synthesis, and the traditional production method of cyanuric acid is the pyrolysis urea method. Due to the shortcomings of uneven mass transfer, many by-products and poor environmental friendliness, the production of cyanuric acid is extremely limited. In this paper, an effective method has been developed to synthesize cyanuric acid with high yield in a short period of time through the addition-elimination reaction of dihydric alcohol and urea under alkaline conditions. The reaction time, molar ratio of reactants, reaction temperature and other influencing factors were studied. Under optimized conditions, the yield of cyanuric acid is over 90%. And further the proposed reaction mechanism is verified. The synthetic method provided in this article has the advantages of easy availability of raw materials and reusability, simple operation and short reaction time, which makes the method novel and environmentally friendly.

AbstractPolybutadiene chemical modification to amine terminated polybutadiene, polyurea and magnetic nanocomposite was settled as the aim of current report. In this regard, amine terminated polybutadiene synthesized through a two consecutive oxidation and amination reactions on polybutadiene. In situ polymerization method was used to prepare polybutadiene-based polyurea. Magnetic nanocomposite synthesized with loading 1-3 weight percent of surface modified magnetite (Fe3O4@Si-NH2) nanoparticle in one-pot reaction of amine terminated polybutadiene with toluene diisocyanate. 1H NMR and FT-IR spectroscopy methods were approved correct synthesize of amine functionalized polybutadiene, polyurea and magnetic nanocomposites. Thermal degradation and characteristics investigated using TGA/DTG and DSC techniques; lower degradation rates with improved thermal stabilities and superior thermal properties with wider thermal service range observed especially in 3 weight percent nanocomposite in comparison with pristine polyurea. In addition to, successful nanocomposite synthesis and fine nanoparticle dispersion confirmed by XRD and SEM methods, remarkable chain orderings of magnetic nanocomposite observed. VSM magnetization characterization proved superparamagnetic characteristics of nanocomposites with direct relationship to the magnetic nanoparticle content.

AbstractCalcium fluoride nanoparticles were prepared by double-jet precipitation. The influence of the synthesis conditions [solvent (water, alcohols, acetone, acetonitrile), temperature (20–95°С), presence of sodium citrate] on the morphology and size of the CaF2 particles formed was studied. By varying the above factors, it is possible to prepare nonaggregated round or cubic nanoparticles with the mean size from 9 to 180 nm. The presence of sodium citrate in the reaction system leads to the chemical modification of CaF2 and formation of a dense layer of citrate ions on its surface, which favors the formation of stable aqueous dispersions of CaF2. Assumptions concerning the structure of the layer of citrate complexes on the particle surface are made.

AbstractMagnetic flocculants based on magnetite nanoparticles and statistical copolymers of acrylamide with dimethylaminoethyl methacrylate hydrochloride, differing in the content of ionogenic links and molecular mass, were synthesized. The FeCl2 and FeCl3 co-precipitation method yielded magnetite samples, differing in the average nanoparticles size, which were then modified acrylamide cationic copolymers. Individual magnetite particles, copolymers, and magnetic flocculants obtained by modification of copolymers with magnetite were characterized by the dynamic light scattering method. The influence of the magnetite nanoparticle size and ionogenic link content of the magnetic flocculant magnetic component on the TiO2 suspension flocculation process has been estimated. The predominantly neutralizing flocculation mechanism is evidenced by the opposite sign of the TiO2 charge particles and the macromolecules of the flocculating agents. It is shown that using magnetite characterized by a particle size of 70 nm can be obtained a highly effective multifunctional flocculant for phase separation of disperse systems.